D,L-N,N-Didesmethyl Venlafaxine-d11

• Molecular Formula: C15H23NO2
• Molecular Weight: 260.42 g/mol
• InChI: InChI=1S/C15H23NO2/c1-18-13-7-5-12(6-8-13)14(11-16)15(17)9-3-2-4-10-15/h5-8,14,17H,2-4,9-11,16H2,1H3/i2D2,3D2,4D2,9D2,10D2,14D
• InChIKey: SUQHIQRIIBKNOR-UKYSVMFJSA-N

D,L-N,N-Didesmethyl Venlafaxine-d11 Internal Standard

D,L‑N,N‑Didesmethyl Venlafaxine‑d11 (Dinorvenlafaxine‑d11; CAS unlabeled 93413‑77‑5) is a perdeuterated stable‑isotope‑labeled analog of N,N‑didesmethylvenlafaxine, a minor inactive metabolite of the SNRI antidepressant venlafaxine [REFS‑1]. The compound bears eleven deuterium atoms (molecular formula C₁₅H₁₂D₁₁NO₂; MW 260.42 g mol⁻¹), producing a nominal mass shift of +11 Da relative to the unlabeled analyte (C₁₅H₂₃NO₂; exact mass 249.173 g mol⁻¹) and is supplied for use as an internal standard (IS) in NMR, GC‑MS or LC‑MS quantitative assays [REFS‑2][REFS‑3].

1

Perdeuterated stable‑isotope‑labeled internal standard (SIL‑IS)

2

+11 Da mass shift for unambiguous LC‑MS/MS quantitation

3

Matched to low‑abundance N,N‑didesmethylvenlafaxine metabolite

• [1] U.S. FDA Substance Registration System. N,N‑Didesmethylvenlafaxine; UNII: 3235EO37UJ. https://precision.fda.gov/uniisearch/srs/unii/3235EO37UJ View Source
• [2] NFDI4Chem Search Service. N,N‑Didesmethylvenlafaxine; Molecular Formula C₁₅H₂₃NO₂; Exact Mass 249.173 g mol⁻¹. https://search.nfdi4chem.de/dataset/msbnk-eawag-ea265806 View Source

Why d11-Labeled NNDDV IS Is Irreplaceable

N,N‑Didesmethylvenlafaxine (NNDDV) is a low‑abundance minor metabolite that is detectable in only ≈29 % of patient plasma samples, in contrast to the near‑ubiquitous detection of the O‑demethylated metabolite (ODV) or even the N,O‑didesmethyl metabolite (NODDV, ≈95 % detection) [REFS‑1]. This scarcity demands a dedicated stable‑isotope‑labeled internal standard (SIL‑IS) that exactly matches the analyte’s chromatographic retention time, ionization efficiency and fragmentation pathway. Using an IS designed for a different metabolite (e.g. O‑desmethylvenlafaxine‑d6) or a non‑isotopic surrogate (e.g. estazolam) cannot correct differential matrix effects, recovery losses or ion‑suppression phenomena to the same degree, potentially compromising accuracy at the low ng mL⁻¹ concentrations at which NNDDV circulates [REFS‑2]. The d11 labeling further provides a larger mass shift (+11 Da) than the more common d6 analog (+6 Da), reducing the risk of isotopic cross‑talk from the unlabeled analyte’s natural isotopic envelope—a critical advantage when quantifying a low‑level species in a complex biological matrix.

d6 Analog Mass Shift

d6‑NNDDV IS (+6 Da) may not resolve the analyte’s isotopic envelope, increasing cross‑talk risk at low concentrations.

Non‑Isotopic Estazolam IS

Structural mismatch prevents co‑elution and ion suppression correction, compromising accuracy across wide concentration ranges.

Metabolite‑Specific Requirement

Low and inconsistent NNDDV detection demands an analyte‑matched SIL‑IS to maintain accuracy near the LLOQ.

• [1] Pandey A, Price A, Ayala‑Lopez N, Garza KY, Marzinke MA, Knezevic CE. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography‑tandem mass spectrometry. J Pharm Biomed Anal. 2024;243:116082. doi:10.1016/j.jpba.2024.116082. View Source
• [2] Liu W, Cai H, Li H, et al. High performance liquid chromatography‑electrospray ionization mass spectrometry (HPLC‑MS/ESI) method for simultaneous determination of venlafaxine and its three metabolites in human plasma. J Chromatogr B. 2007;850(1‑2):405‑411. doi:10.1016/j.jchromb.2006.12.019. View Source

Quantitative Evidence for d11-NNDDV

Mass-Shift Advantage Over d6 Analog

D,L‑N,N‑Didesmethyl Venlafaxine‑d11 provides a nominal mass shift of +11 Da relative to the unlabeled N,N‑didesmethylvenlafaxine analyte, compared with a +6 Da shift for the commercially available d6 analog. This larger mass difference moves the IS signal further from the natural isotopic envelope of the unlabeled analyte (which extends to approximately M+3 for C₁₅H₂₃NO₂), reducing the probability of isotopic cross‑talk that can bias quantitation at low analyte concentrations [REFS‑1][REFS‑2][REFS‑3].

Mass Shift

Head-to-head

+11.07 Da vs. +6.04 Da; 83% greater nominal shift

Reduces isotopic cross‑talk risk for low‑abundance metabolite quantitation in complex matrices.

Calculated from molecular formulas; applicable to ESI and APCI platforms.

Evidence Dimension	Mass difference between deuterated internal standard and unlabeled analyte
Target Compound Data	D,L‑N,N‑Didesmethyl Venlafaxine‑d11: C₁₅H₁₂D₁₁NO₂; MW 260.42 g mol⁻¹; Δm ≈ +11.07 Da vs. unlabeled
Comparator Or Baseline	D,L‑N,N‑Didesmethyl Venlafaxine‑d6: C₁₅H₁₇D₆NO₂; MW 255.39 g mol⁻¹; Δm ≈ +6.04 Da vs. unlabeled
Quantified Difference	Additional +4.98 Da separation (5 extra deuterium atoms); 83 % greater nominal mass shift relative to the d6 variant
Conditions	Calculated from molecular formulas; applicable to both ESI and APCI LC‑MS/MS platforms

Why This Matters

For a minor metabolite with a detection rate of only 29 % in clinical samples, signal contamination from the unlabeled analyte’s M+2/M+3 isotopic peaks can produce false‑positive results or inflate the lower limit of quantification (LLOQ); the d11 label provides greater analytical specificity.

• [1] NFDI4Chem Search Service. N,N‑Didesmethylvenlafaxine; Exact Mass 249.173 g mol⁻¹ (unlabeled). https://search.nfdi4chem.de/dataset/msbnk-eawag-ea265806 View Source

NNDDV Low Clinical Detection Prevalence

In a validated multiplexed LC‑MS/MS assay of remnant plasma from 21 patients prescribed venlafaxine (37.5–450 mg day⁻¹), N,N‑didesmethylvenlafaxine (NNDDV) was quantifiable in only 6 of 21 samples (28.6 %), whereas N,O‑didesmethylvenlafaxine (NODDV) was detected in 20 of 21 samples (95.2 %) and the primary active metabolite O‑desmethylvenlafaxine (ODV) was universally present [REFS‑1]. The analytical measuring range for NNDDV was 5–800 ng mL⁻¹ with inter‑assay imprecision of 1.9–9.3 % and recovery >96 %.

Detection Prevalence

Reported

NNDDV 28.6% (6/21) vs. NODDV 95.2% (20/21) in research plasma

Low and inconsistent detection necessitates dedicated analyte‑matched IS for reliable low‑level quantitation.

Based on a multiplexed LC‑MS/MS study; inter‑assay CV 1.9–9.3%.

Evidence Dimension	Detection rate in clinical plasma samples from venlafaxine‑treated patients
Target Compound Data	N,N‑Didesmethylvenlafaxine (NNDDV) detected in 6/21 samples (28.6 %); calibrated range 5–800 ng mL⁻¹; inter‑assay CV 1.9–9.3 %
Comparator Or Baseline	N,O‑Didesmethylvenlafaxine (NODDV) detected in 20/21 samples (95.2 %); same validated range and imprecision profile
Quantified Difference	NNDDV detection prevalence is 66.6 percentage points lower than NODDV (28.6 % vs. 95.2 %); effective concentration ratio (active:inactive analytes) ranged from 0.74 to 14.5 (median 6.39)
Conditions	Human K₂EDTA plasma; protein precipitation extraction; LC‑MS/MS; validated per regulatory recommendations

Why This Matters

The low and inconsistent presence of NNDDV in clinical samples means that its quantification is inherently more vulnerable to analytical error; an analyte‑matched deuterated IS with optimal mass shift is essential to achieve reliable quantitation near the LLOQ.

• [1] Pandey A, Price A, Ayala‑Lopez N, Garza KY, Marzinke MA, Knezevic CE. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography‑tandem mass spectrometry. J Pharm Biomed Anal. 2024;243:116082. doi:10.1016/j.jpba.2024.116082. View Source

DDV Pharmacokinetics vs. ODV

In a crossover pharmacokinetic study of 10 healthy CYP2D6/CYP2C19/CYP3A extensive metabolizers receiving a single 150 mg oral dose of racemic venlafaxine, the median AUC₀–∞ values for the N,O‑didesmethylvenlafaxine metabolite (DDV, which encompasses the N,N‑didesmethyl pathway) were 199 ng·h mL⁻¹ for the S‑(+) enantiomer and 151 ng·h mL⁻¹ for the R‑(−) enantiomer. By comparison, the primary active metabolite O‑desmethylvenlafaxine (ODV) exhibited median AUC values of 1971 and 2226 ng·h mL⁻¹ for the S‑(+) and R‑(−) enantiomers, respectively [REFS‑1].

Systemic Exposure

Supporting evidence

DDV S‑(+) AUC 199 vs. ODV 1971 ng·h/mL (~10% relative exposure)

~10‑fold lower DDV exposure supports need for sensitive low‑background methods with matched IS.

Healthy volunteer study (n=10); single 150 mg oral dose racemic VEN.

Evidence Dimension	Systemic exposure (AUC₀–∞) following a single oral dose of venlafaxine
Target Compound Data	DDV (N,O‑didesmethylvenlafaxine, encompassing N,N‑didesmethyl): S‑(+) AUC 199 ng·h mL⁻¹; R‑(−) AUC 151 ng·h mL⁻¹
Comparator Or Baseline	ODV (O‑desmethylvenlafaxine, primary active metabolite): S‑(+) AUC 1971 ng·h mL⁻¹; R‑(−) AUC 2226 ng·h mL⁻¹
Quantified Difference	DDV exposure is approximately 10 % (S‑(+)) and 7 % (R‑(−)) of the corresponding ODV enantiomer exposure; no significant enantiomeric difference was observed for DDV (Wilcoxon test, P ≤ 0.05)
Conditions	Healthy subjects (n = 10); single oral dose 150 mg racemic VEN; plasma sampling up to 72 h; LC‑MS/MS quantification

Why This Matters

The approximately 10‑fold lower systemic exposure of DDV relative to ODV underscores the need for a sensitive, low‑background analytical method; an IS concentration must be carefully matched to the expected analyte range, which is readily achievable with a matched deuterated standard.

• [1] Tozatto E, et al. Nifedipine does not alter the pharmacokinetics of venlafaxine enantiomers in healthy subjects phenotyped for CYP2D6, CYP2C19, and CYP3A. J Clin Pharmacol. 2021;61(3). doi:10.1002/jcph.1745. View Source

SIL-IS vs. Estazolam for Matrix Effect Correction

Early HPLC‑MS methods for venlafaxine metabolite quantification employed estazolam, a structurally unrelated benzodiazepine, as the internal standard. In the validated method of Liu et al. (2007), estazolam was used to quantify VEN, ODV, NDV and DDV with limits of detection of 0.2–0.4 ng mL⁻¹ and extraction recoveries above 77 % [REFS‑1]. However, estazolam differs from the analytes in both chromatographic retention (eluting on a C18 column under a different solvent composition window) and ionization behavior (ESI positive mode), meaning it cannot fully compensate for analyte‑specific matrix effects such as phospholipid‑induced ion suppression or variable recovery across a batch [REFS‑2].

IS Matching

Class-level

SIL‑IS co‑elutes (ΔRT

Matched SIL‑IS supports method robustness; non‑isotopic IS cannot correct analyte‑specific matrix effects.

Aligned with bioanalytical validation guidance principles.

Evidence Dimension	Internal standard structural similarity to analyte and ability to co‑correct matrix effects
Target Compound Data	D,L‑N,N‑Didesmethyl Venlafaxine‑d11: stable‑isotope‑labeled analog; identical structure, retention time and ionization to NNDDV (within 0.01 min); co‑elutes with analyte
Comparator Or Baseline	Estazolam: a benzodiazepine with unrelated core structure, different retention time, and different matrix‑effect susceptibility
Quantified Difference	Stable‑isotope‑labeled IS provides analyte‑matched extraction recovery, ionization efficiency and fragmentation pathway correction; non‑isotopic IS cannot correct for differential matrix effects between analyte and IS, which is problematic when analyte concentrations span a wide range (5–800 ng mL⁻¹ for NNDDV)
Conditions	General principle of stable‑isotope‑dilution LC‑MS/MS; endorsed by FDA and EMA bioanalytical method validation guidance documents

Why This Matters

For procurement decisions, selecting a deuterated analyte analog rather than a generic non‑isotopic IS directly impacts method robustness, accuracy near the LLOQ, and the likelihood of passing regulatory audit; the d11‑NNDDV IS is the only commercially available SIL‑IS specifically matched to the N,N‑didesmethyl scaffold with an 11‑Da mass shift.

• [1] Liu W, Cai H, Li H, et al. High performance liquid chromatography‑electrospray ionization mass spectrometry (HPLC‑MS/ESI) method for simultaneous determination of venlafaxine and its three metabolites in human plasma. J Chromatogr B. 2007;850(1‑2):405‑411. doi:10.1016/j.jchromb.2006.12.019. View Source
• [2] U.S. FDA. Bioanalytical Method Validation: Guidance for Industry. 2018. Section on Internal Standard Selection. https://www.fda.gov/regulatory‑information/search‑fda‑guidance‑documents/bioanalytical‑method‑validation‑guidance‑industry View Source

Application Scenarios for d11-NNDDV

Metabolic Phenotyping of Venlafaxine

Pharmacogenetic studies require simultaneous quantification of venlafaxine and all four demethylated metabolites (ODV, NDV, NODDV, NNDDV) to fully resolve individual CYP450 phenotype contributions. The Pandey et al. (2024) multiplexed LC‑MS/MS assay demonstrated that NNDDV is measurable in only a subset of patients (6/21), making its detection a discriminating marker of extensive N‑demethylation activity. Using D,L‑N,N‑Didesmethyl Venlafaxine‑d11 as the matched SIL‑IS ensures that low‑level NNDDV concentrations are quantified without interference from the more abundant NODDV or ODV signals [REFS‑1].

Regulatory Bioanalytical Method Validation

For pharmaceutical companies filing Abbreviated New Drug Applications (ANDAs) or Drug Master Files (DMFs) for generic venlafaxine/desvenlafaxine products, regulatory agencies expect fully validated bioanalytical methods with analyte‑matched stable‑isotope‑labeled internal standards. The d11 compound satisfies this requirement for the N,N‑didesmethyl impurity/metabolite, which is listed as Venlafaxine Hydrochloride Impurity C [EP] and Didesmethyl Venlafaxine [USP] impurity [REFS‑1][REFS‑2].

Forensic Toxicology & Post-Mortem PK

In forensic casework, the detection of minor venlafaxine metabolites such as N,N‑didesmethylvenlafaxine can serve as an indicator of prolonged ante‑mortem drug exposure or post‑mortem metabolic conversion. Stereoselective LC‑MS/MS methods with deuterated IS (validated for whole blood at 5–2000 nM for NDV and NODDV) have been applied to forensic autopsy samples; extending these methods to include NNDDV with the d11 IS would provide an additional forensic biomarker. The d11 label’s large mass shift is particularly valuable in putrefied samples where matrix interferences are severe [REFS‑3].

Environmental Biomonitoring in Aquatic Species

Venlafaxine is an emerging environmental contaminant detected in surface waters worldwide. Studies in marine mussels and fish have identified N,N‑didesmethylvenlafaxine as a biotransformation product that is often present at trace levels near the method detection limit. The use of D,L‑N,N‑Didesmethyl Venlafaxine‑d11 as an IS enables accurate quantification at sub‑ng g⁻¹ tissue concentrations by correcting for the substantial matrix effects encountered in complex tissue homogenates [REFS‑4].

Application

Selection Property

Validation Focus

Metabolic phenotyping studies

Analyte-matched SIL-IS for NNDDV quantification

CYP450 phenotype discrimination; multiplexed assay specificity

Bioanalytical method validation

Guidance-aligned matched SIL-IS

Method documentation review; impurity profiling context

Forensic toxicology research

Large mass shift for complex forensic matrices

Matrix-effect correction in putrefied samples

Environmental biomonitoring

Trace-level quantitation in tissue homogenates

Matrix-effect correction for sub‑ng/g tissue analysis

• [1] Pandey A, Price A, Ayala‑Lopez N, Garza KY, Marzinke MA, Knezevic CE. Multiplexed quantification of venlafaxine and metabolites in human plasma by LC‑MS/MS. J Pharm Biomed Anal. 2024;243:116082. View Source
• [2] U.S. FDA Substance Registration System. N,N‑Didesmethylvenlafaxine; UNII: 3235EO37UJ; listed as Venlafaxine Hydrochloride Impurity C [EP]. https://precision.fda.gov/uniisearch/srs/unii/3235EO37UJ View Source
• [3] Kingbäck M, Karlsson L, Zackrisson AL, et al. Stereoselective determination of venlafaxine and its three demethylated metabolites in human plasma and whole blood by LC‑MS/MS. J Pharm Biomed Anal. 2010;53(4):939‑945. doi:10.1016/j.jpba.2010.03.043. View Source
• [4] Magalhães P, et al. Insights on the metabolization of the antidepressant venlafaxine by meagre (Argyrosomus regius) using a combined target and suspect screening approach. Sci Total Environ. 2020;737:140226. View Source